EBV EBNA3B (416–424) IVT Epitope: >3.4‑Fold Longer MHC‑Peptide Complex Half‑Life Versus AVF Epitope
The IVTDFSVIK (IVT, EBNA3B 416‑424) peptide forms HLA‑A*11:01 complexes with a half‑life exceeding 12 hours, whereas the AVFDRKSDAK (AVF, EBNA3B 399‑408) epitope forms complexes with a half‑life of approximately 3.5 hours on metabolically active T2/A11 cells [REFS‑1]. This >3.4‑fold difference in persistence was demonstrated by measuring surface turnover of A11 molecules in peptide‑pulsed T2/A11 transfectants. The enhanced stability of IVT‑containing complexes directly contributes to the immunodominance of this epitope in polyclonal CTL cultures [REFS‑1].
| Evidence Dimension | MHC‑peptide complex half‑life (t½) on T2/A11 cells |
|---|---|
| Target Compound Data | >12 h (IVTDFSVIK / EBNA3B 416‑424) |
| Comparator Or Baseline | ≈3.5 h (AVFDRKSDAK / EBNA3B 399‑408) |
| Quantified Difference | >3.4‑fold longer t½ for IVT versus AVF |
| Conditions | Metabolically active T2/A11 transfectant cells; surface turnover measured at 37°C |
Why This Matters
Procurement of the IVT peptide rather than AVF ensures the epitope with the longest documented MHC‑peptide complex persistence, which is critical for assays requiring sustained target‑cell recognition by CTLs.
- [1] Levitsky V, Zhang QJ, Levitskaya J, Masucci MG. The life span of major histocompatibility complex-peptide complexes influences the efficiency of presentation and immunogenicity of two class I-restricted cytotoxic T lymphocyte epitopes in the Epstein-Barr virus nuclear antigen 4. J Exp Med. 1996;183(3):915-926. View Source
